N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide

• IUPAC Name: N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide
• InChI: InChI=1S/C16H22N2O2S/c1-12-10-14(13(2)21-12)4-3-5-15(19)18-16(11-17)6-8-20-9-7-16/h10H,3-9H2,1-2H3,(H,18,19)
• InChI Key: UYDGNHFSPCGYIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)CCCC(=O)NC2(CCOCC2)C#N
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol

Description

N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields.

Mechanism of Action

The mechanism of action of N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide is not fully understood. However, it has been suggested that it works by inhibiting the growth and proliferation of cancer cells by inducing apoptosis. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
Studies have shown that N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide exhibits significant biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis. Additionally, it has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide in lab experiments is its potential use in the development of new drugs. It has been found to exhibit significant anticancer activity and has been tested against various cancer cell lines. Additionally, it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires further investigation.

Future Directions

There are several future directions for the research on N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide. One of the primary areas of research is the development of new drugs that can effectively target cancer cells and neurodegenerative diseases. Additionally, further studies are required to understand the mechanism of action of this compound fully. Furthermore, studies are required to investigate the potential toxicity of this compound and its safety profile.

Synthesis Methods

The synthesis of N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide involves the reaction of 4-cyanooxan-4-ylamine with 4-(2,5-dimethylthiophen-3-yl)butanoyl chloride in the presence of a base. The resulting compound is then purified through various techniques such as column chromatography.

Scientific Research Applications

N-(4-cyanooxan-4-yl)-4-(2,5-dimethylthiophen-3-yl)butanamide has been extensively studied for its potential use in various scientific research fields. One of the primary applications of this compound is in the development of new drugs. It has been found to exhibit significant anticancer activity and has been tested against various cancer cell lines. Additionally, it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.